3-chloro-4-ethoxy-N-(furan-2-ylmethyl)benzamide

• Molecular Formula: C14H14ClNO3
• Molecular Weight: 279.72 g/mol
• IUPAC Name: 3-chloro-4-ethoxy-N-(furan-2-ylmethyl)benzamide
• InChI: InChI=1S/C14H14ClNO3/c1-2-18-13-6-5-10(8-12(13)15)14(17)16-9-11-4-3-7-19-11/h3-8H,2,9H2,1H3,(H,16,17)
• InChI Key: LNGRNLUDEVMPDG-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=C(C=C1)C(=O)NCC2=CC=CO2)Cl
• solubility: 34.5 [ug/mL]

Description

3-chloro-4-ethoxy-N-(furan-2-ylmethyl)benzamide is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a benzamide derivative that has been synthesized using various methods. It has been found to possess unique biochemical and physiological properties, making it a promising candidate for use in laboratory experiments.

Mechanism of Action

The mechanism of action of 3-chloro-4-ethoxy-N-(furan-2-ylmethyl)benzamide is not fully understood. However, it has been found to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. It also modulates the expression of various genes involved in tumor growth and metastasis. In addition, it has been found to inhibit the growth of fungi and bacteria by disrupting their cell membranes.
Biochemical and Physiological Effects:
3-chloro-4-ethoxy-N-(furan-2-ylmethyl)benzamide has been found to have various biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes, including topoisomerase II and Hsp90. It also modulates the expression of various cytokines and chemokines, leading to anti-inflammatory effects. Furthermore, it has been found to induce autophagy, a process that plays a crucial role in cell survival and death.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-chloro-4-ethoxy-N-(furan-2-ylmethyl)benzamide in laboratory experiments is its potent activity against cancer cells, fungi, and bacteria. It is also relatively easy to synthesize and has a high purity level. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in vivo. Furthermore, its mechanism of action is not fully understood, which may hinder its development as a drug.

Future Directions

There are several future directions for the research and development of 3-chloro-4-ethoxy-N-(furan-2-ylmethyl)benzamide. One direction is to further investigate its mechanism of action and identify its molecular targets. This will help in the development of more potent and selective drugs. Another direction is to explore its potential applications in other disease areas, such as neurodegenerative diseases and autoimmune disorders. Furthermore, the development of new synthesis methods and analogs may lead to the discovery of more potent and safer compounds.

Synthesis Methods

The synthesis of 3-chloro-4-ethoxy-N-(furan-2-ylmethyl)benzamide has been achieved using different methods. One of the most commonly used methods involves the reaction of 3-chloro-4-ethoxyaniline with furan-2-carboxaldehyde in the presence of an acid catalyst. The resulting intermediate is then reacted with benzoyl chloride to yield the final compound. Other methods involve the use of different starting materials and reaction conditions.

Scientific Research Applications

The potential applications of 3-chloro-4-ethoxy-N-(furan-2-ylmethyl)benzamide in scientific research are vast. This compound has been found to exhibit potent antitumor activity in vitro and in vivo. It has also been shown to possess antifungal, antibacterial, and anti-inflammatory properties. Furthermore, it has been found to modulate various signaling pathways, making it a promising candidate for the development of new drugs.